Cas no 1810790-95-4 (METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-4-(TRIFLUOROMETHYL)BENZOATE)

• Product Name: METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-4-(TRIFLUOROMETHYL)BENZOATE
• CAS No: 1810790-95-4
• MF: C₁₅H₁₈BF₃O₄
• MW: 330.107235431671
• CID: 5181947
• Update Time: 2025-05-21

METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-4-(TRIFLUOROMETHYL)BENZOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-4-(TRIFLUOROMETHYL)BENZOATE

• Inchi： 1S/C15H18BF3O4/c1-13(2)14(3,4)23-16(22-13)11-8-9(12(20)21-5)6-7-10(11)15(17,18)19/h6-8H,1-5H3
• InChI Key： SFNRRIPTUZWJIX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(F)(F)F)C(B2OC(C)(C)C(C)(C)O2)=C1

Additional information on METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-4-(TRIFLUOROMETHYL)BENZOATE

Research Brief on METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-4-(TRIFLUOROMETHYL)BENZOATE (CAS: 1810790-95-4)

METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-4-(TRIFLUOROMETHYL)BENZOATE (CAS: 1810790-95-4) is a boronic ester derivative that has garnered significant attention in recent pharmaceutical and chemical research. This compound serves as a crucial intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including potential drug candidates. The presence of both the trifluoromethyl group and the boronic ester moiety makes this compound particularly valuable for medicinal chemistry applications, where these functional groups can significantly influence the pharmacokinetic and pharmacodynamic properties of resulting molecules.

Recent studies have focused on the application of this compound in the development of novel kinase inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in synthesizing potent and selective inhibitors of protein kinases involved in cancer pathways. The trifluoromethyl group was shown to enhance both the binding affinity and metabolic stability of the resulting inhibitors, while the boronic ester functionality allowed for efficient diversification of the molecular scaffold through cross-coupling reactions.

In the field of materials science, investigations have revealed that this compound can serve as a precursor for the synthesis of advanced organic electronic materials. A 2024 study in Advanced Materials reported its use in creating novel conjugated polymers with exceptional charge transport properties, attributed to the unique electronic effects of both the boronic ester and trifluoromethyl groups. These materials show promise for applications in organic photovoltaics and flexible electronics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of this sensitive boronic ester. A 2023 publication in Organic Process Research & Development detailed improved synthetic protocols that enhance both yield and purity while addressing stability concerns associated with boronic esters. These methodological improvements have significantly increased the compound's accessibility for research and development purposes.

Pharmacological studies utilizing this compound as a building block have yielded promising results in several therapeutic areas. Notably, derivatives synthesized from this intermediate have shown activity against resistant bacterial strains in recent antimicrobial research, with the trifluoromethyl group contributing to improved membrane permeability and target binding. Additionally, its application in PET tracer development has been explored, leveraging the boron atom for potential radiopharmaceutical applications.

Looking forward, the versatility of METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-4-(TRIFLUOROMETHYL)BENZOATE suggests it will continue to play a significant role in drug discovery and materials science. Current research directions include exploring its use in targeted protein degradation strategies and as a component in covalent inhibitor design, where the boronic acid derivative could form reversible covalent bonds with biological targets.